Cas no 7150-68-7 (5-bromo-6-chloropyrimidine-2,4-diamine)

• Product Name: 5-bromo-6-chloropyrimidine-2,4-diamine
• CAS No: 7150-68-7
• MF: C₄H₄BrClN₄
• MW: 223.458357810974
• CID: 1753083
• PubChem ID: 251736
• Update Time: 2025-06-09

5-bromo-6-chloropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloropyrimidine-2,4-diamine
• AR-1G7480
• NSC72464
• AC1Q25GX
• AG-K-61169
• 2,4-diamino-5-bromo-6-chloropyrimidine
• NCIOpen2_003835
• 5-Brom-6-chlor-2,4-diaminopyrimidin
• 5-bromo-6-chloro-pyrimidine-2,4-diamine
• 5-Brom-4-chlor-2,6-diaminopyrimidin
• 5-bromo-4-chloro-2,6-diaminopyrimidine
• AC1L5KIE
• CTK5D4434
• 5-bromo-6-chloro-2,4-Pyrimidinediamine
• DTXSID30291020
• 7150-68-7
• CS-0112119
• REENKIULWYZNPE-UHFFFAOYSA-N
• NSC-72464
• 2, 4-Diamino-5-bromo-6-chloropyrimidine
• SCHEMBL3801584

• Inchi： 1S/C4H4BrClN4/c5-1-2(6)9-4(8)10-3(1)7/h(H4,7,8,9,10)
• InChI Key： REENKIULWYZNPE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N)N=C1N)Cl

Computed Properties

• Exact Mass: 221.93092
• Monoisotopic Mass: 221.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 2.058
• Boiling Point: 466.5°C at 760 mmHg
• Flash Point: 236°C
• Refractive Index: 1.733
• PSA: 77.82
• LogP: 2.21930